3-Methyl-4-(piperidin-1-yl)phenylboronic acid pinacol ester

• IUPAC Name: 1-[2-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]piperidine
• InChI: InChI=1S/C18H28BNO2/c1-14-13-15(19-21-17(2,3)18(4,5)22-19)9-10-16(14)20-11-7-6-8-12-20/h9-10,13H,6-8,11-12H2,1-5H3
• InChI Key: AATUHVLQZIQRGE-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC(=C(C=C2)N3CCCCC3)C
• Molecular Formula: C18H28BNO2
• DSSTOX Substance ID: DTXSID701141959
• Molecular Weight: 301.2 g/mol
• CAS RN: 1366131-49-8

Description

“3-Methyl-4-(piperidin-1-yl)phenylboronic acid pinacol ester” is a chemical compound with the CAS Number: 1366131-49-8 and a molecular weight of 301.24. It is a type of pinacol boronic ester, which are highly valuable building blocks in organic synthesis.

Molecular Structure Analysis

The IUPAC name of this compound is 1-(2-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)piperidine. The InChI code provides a specific description of the molecule’s structure.

Chemical Reactions Analysis

Pinacol boronic esters, including “3-Methyl-4-(piperidin-1-yl)phenylboronic acid pinacol ester”, are used in various chemical reactions. They are particularly used in metal-catalyzed C-C bond formation reactions like the Suzuki–Miyaura reaction.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 301.24. More detailed physical and chemical properties such as melting point, boiling point, and solubility are not available in the search results.

Scientific Research Applications

Suzuki–Miyaura Coupling

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Drug Design and Delivery

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Organic Synthesis

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Catalysis

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Mechanism of Action

Target of Action

It’s known that pinacol boronic esters are highly valuable building blocks in organic synthesis .

Mode of Action

This process involves a radical approach . The compound’s interaction with its targets results in changes that allow for formal anti-Markovnikov alkene hydromethylation, a valuable but unknown transformation .

Biochemical Pathways

The compound plays a significant role in the Suzuki–Miyaura coupling, a type of palladium-catalyzed cross coupling . This reaction is a key step in many organic synthesis pathways, leading to the formation of carbon-carbon bonds .

Pharmacokinetics

It’s known that the stability of boronic esters, including pinacol boronic esters, poses challenges for their removal at the end of a sequence if required .

Result of Action

The compound’s action results in the formal anti-Markovnikov alkene hydromethylation . This transformation has been applied to methoxy protected (−)-Δ8-THC and cholesterol . The protodeboronation was further used in the formal total synthesis of δ- ( R )-coniceine and indolizidine 209B .

Action Environment

The compound’s action, efficacy, and stability can be influenced by environmental factors. For instance, the rate of hydrolysis of phenylboronic pinacol esters is considerably accelerated at physiological pH . Therefore, care must be taken when considering these boronic pinacol esters for pharmacological purposes .

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to wear suitable protective clothing, gloves, and eye protection.

Future Directions

The protodeboronation of pinacol boronic esters, including “3-Methyl-4-(piperidin-1-yl)phenylboronic acid pinacol ester”, is a field that requires further development. The introduction of more stable boronic ester moieties could significantly expand the scope of boron chemistry. The susceptibility of phenylboronic pinacol esters to hydrolysis, particularly at physiological pH, is another area of interest.